Cas no 113125-79-4 (1-benzothiophene-5,6-dicarbaldehyde)

• Product Name: 1-benzothiophene-5,6-dicarbaldehyde
• CAS No: 113125-79-4
• MF: C₁₀H₆O₂S
• MW: 190.218441486359
• CID: 2610084
• PubChem ID: 13814201
• Update Time: 2025-04-21

1-benzothiophene-5,6-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzothiophene-5,6-dicarbaldehyde
• SCHEMBL14178256
• 113125-79-4
• DTXSID10550349

• Inchi： 1S/C10H6O2S/c11-5-8-3-7-1-2-13-10(7)4-9(8)6-12/h1-6H
• InChI Key： CIDXSHIUUVXFOD-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C=O)C(C=O)=CC1=2

Computed Properties

• Exact Mass: 190.00885060Da
• Monoisotopic Mass: 190.00885060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.4Ų